Cadmium chloride

Specification

• CAS No.: 10108-64-2
• Molecular Formula: CdCl2
• Molecular Weight: 183.32 g/mol
• IUPAC Name: dichlorocadmium
• Standard InChI: InChI=1S/Cd.2ClH/h;2*1H/q+2;;/p-2
• Standard InChI Key: YKYOUMDCQGMQQO-UHFFFAOYSA-L
• Impurities: Insoluble matter: 0.01%; substances not precipitated by H2S: 0.3%; nitrate and nitrite as NO3: 0.003%; sulfate as (SO4): 0.005%; ammonium (NH4): 0.002%; copper: 0.001%; iron: 0.001%; lead: 0.005%; zinc: 0.1%.; Cadmium chloride, 2.5 hydrate, crystal: insoluble matter: 0.005%; substances not precipitated by hydrogen sulfide (as sulfate): 0.2%; nitrate and nitrite as NO3: 0.003%; sulfate as SO4: 0.005%; ammonium (NH4): 0.002%; lead: 0.005; zinc: 0.1%; maximum limits of trace impurities: copper: 5 ppm; iron: 5 ppm. /Cadmium chloride, 2.5 hydrate, crystal/
• SMILES: Cl[Cd]Cl
• Canonical SMILES: Cl[Cd]Cl
• Boiling Point: 1760 °F at 760 mmHg (NTP, 1992); 960 °C
• Colorform: Rhombohedral crystals; Small, white crystals; Hexagonal, colorless crystals
• Melting Point: 1054 °F (NTP, 1992); 568 °C

Introduction

Chemical Structure and Properties

Structural Characteristics

Anhydrous cadmium chloride forms a distinctive layered structure consisting of octahedral Cd²⁺ centers linked with chloride ligands. While cadmium iodide (CdI₂) demonstrates a similar structure, the iodide ions arrange in a hexagonal close-packed (HCP) lattice, whereas in CdCl₂ the chloride ions arrange in a cubic close-packed (CCP) lattice.

The crystal structures of the various hydrates have been extensively characterized through X-ray crystallography, with detailed parameters presented in Table 1:

Compound	CdCl₂·H₂O	CdCl₂·2.5H₂O	CdCl₂·4H₂O
Molar mass (g/mol)	201.33	228.36	255.38
Crystal Structure	Orthorhombic	Monoclinic	Orthorhombic
Space Group	Pnma	P2₁/n	P2₁2₁2₁
Lattice constant a (Å)	9.25	9.21	12.89
Lattice constant b (Å)	3.78	11.88	7.28
Lattice constant c (Å)	11.89	10.08	15.01
β	-	93.5°	-
Density (g/cm³)	3.26	2.84	2.41
Comment	Interconnected CdCl₃(H₂O) octahedrons	-	Distorted trans-[CdCl₂(H₂O)₄] octahedrons

Physical and Chemical Properties

Cadmium chloride demonstrates several notable physical and chemical properties:

• Melting point: 568°C (1,054°F)

• Water solubility: 457 g/L at 20°C

• Vapor density: 6.3 (compared to air)

• Vapor pressure: 10 mmHg at 656°C

• Chemical behavior: Mild Lewis acid

• Solubility: Highly soluble in water, slightly soluble in alcohol

• Reaction with HCl: Forms complex ions such as [CdCl₄]²⁻

Cadmium chloride readily dissolves in water and other polar solvents, behaving as a mild Lewis acid. In solutions of equimolar cadmium chloride and potassium chloride, potassium cadmium trichloride forms. With large cations, it's possible to isolate the trigonal bipyramidal [CdCl₅]³⁻ ion.

An interesting property of cadmium metal is its solubility in molten cadmium chloride at temperatures above 568°C. Upon cooling, the metal precipitates out of solution.

Production and Preparation Methods

Industrial Production

Commercial production of cadmium chloride primarily depends on the mining and processing of zinc ores, as cadmium occurs naturally in association with zinc minerals. The element cadmium is first extracted from these ores, then converted to cadmium chloride through various chemical processes.

Laboratory Preparation

Anhydrous cadmium chloride can be prepared through several laboratory methods:

• Direct reaction of hydrochloric acid with cadmium metal or cadmium oxide:
  Cd + 2 HCl → CdCl₂ + H₂

• Conversion from anhydrous cadmium acetate

• Dehydration of hydrated cadmium chloride forms through controlled heating

These preparation methods yield the anhydrous salt, which can then form various hydrates depending on exposure to atmospheric moisture.

Applications and Industrial Uses

Cadmium chloride serves numerous industrial and scientific applications:

Electronic and Photovoltaic Applications

Cadmium chloride functions as an additive in the fabrication of perovskite solar cells, where it significantly improves long-term stability and performance. The incorporation of cadmium ions enhances optical absorption and carrier transfer in these photovoltaic devices. It's also used in the electroplating of cadmium for electronic circuits.

Chemical and Biological Applications

The compound serves as a precursor for the synthesis of functionalized cadmium telluride quantum dots, which have applications in fluorescent immunosensors. In medical diagnostics, cadmium chloride is employed in patch testing to diagnose cadmium contact allergy.

Industrial Manufacturing

Cadmium chloride plays important roles in:

• Manufacturing fungicides for agricultural applications

• Dyeing and printing textiles

• Metal finishing baths for various industrial processes

• Production of cadmium sulfide pigments

These diverse applications highlight the compound's industrial significance despite its known toxicity concerns.

Toxicological Effects and Health Hazards

Acute Toxicity

Cadmium chloride demonstrates significant acute toxicity through various exposure routes:

• Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea. Severe ingestion exposure can lead to swelling of face and neck areas with potential fatality.

• Inhalation: Potentially fatal if inhaled. Irritation may progress to chemical pneumonitis and pulmonary edema. Long-term inhalation can cause ulceration and perforation of the nasal septum.

• Skin contact: May cause irritation and can be absorbed through the skin in harmful amounts.

• Eye exposure: May cause irritation and corneal abnormalities when exposed to aqueous solutions.

Acute inhalation exposure to cadmium fumes specifically may cause "metal fume fever," characterized by weakness, fever, headache, chills, and nausea.

Chronic Toxicity and Organ Effects

Research has documented numerous chronic effects of cadmium chloride exposure:

Kidney Effects

Experimental studies in chickens demonstrated that cadmium chloride induces significant kidney injury. Administration of CdCl₂ at 150 mg/kg resulted in increased levels of kidney function biomarkers including NAG, BUN, Cr, and UA. Histopathological examination revealed blurred and irregular glomerular boundaries, indicating structural damage to the kidneys.

Liver Effects

Cadmium chloride induces oxidative stress, DNA damage, and programmed cell death in human liver carcinoma (HepG₂) cells. In vitro studies showed that CdCl₂ at concentrations of 1-5 μg/mL caused significant cell mortality compared to controls. Comet assay analysis demonstrated DNA single-strand breaks in a concentration-dependent manner.

Neurological Effects

Studies in rats have revealed that cadmium chloride impairs spatial learning and retention memory. Administration of CdCl₂ (0.05 mg/kg) for 30 days significantly reduced performance in Morris Water Maze tests. At the ultrastructural level, hippocampal neurons of CdCl₂-treated rats showed pyknotic nuclei and severe damage to mitochondria and rough endoplasmic reticulum.

Dermatological Effects

Research has shown that cadmium chloride pollution can accelerate skin metabolism disorders, aging, and impair hair regeneration. Non-targeted metabolomics analysis identified 29 different metabolites in low-dose exposure groups and 39 differential metabolites in high-dose groups, primarily affecting lysophospholipids, fatty acids, bile acids, and amino acid compounds.

Carcinogenicity and Mutagenicity

Cadmium chloride is classified as a known carcinogen (Carc. 1B) and mutagen (Muta. 1B). It also demonstrates reproductive toxicity (Repr. 1B). These classifications indicate sufficient evidence for cadmium chloride's ability to induce genetic damage, cancer, and reproductive harm in humans.

Environmental Impact and Ecotoxicity

Cadmium chloride poses significant environmental hazards, particularly to aquatic ecosystems. The compound is classified as both Aquatic Acute 1 and Aquatic Chronic 1, indicating high acute and chronic toxicity to aquatic organisms. These classifications reflect cadmium chloride's potential to cause severe and long-lasting adverse effects on aquatic environments even at relatively low concentrations.

The environmental persistence of cadmium chloride is particularly concerning given its high water solubility (457 g/L at 20°C), which facilitates its mobility in aquatic systems and potential for groundwater contamination. Environmental regulatory agencies consider cadmium compounds as priority pollutants requiring strict monitoring and controls.

Cadmium chloride represents a compound of significant scientific and industrial importance despite well-documented toxicity concerns. Its unique crystal structure serves as a reference point for understanding other chemical structures, while its physical and chemical properties make it valuable in applications ranging from electronics to textile processing.

Research continues to elucidate the mechanisms of cadmium chloride toxicity, with studies demonstrating impacts across multiple biological systems including renal, hepatic, neurological, and dermatological effects. These findings underscore the importance of stringent safety protocols when handling this compound in industrial or laboratory settings.